1-(2-(tert-Butyldimethylsilyloxy)ethyl)-1H-pyrazol-4-amine

• IUPAC Name: 1-[2-[tert-butyl(dimethyl)silyl]oxyethyl]pyrazol-4-amine
• InChI: InChI=1S/C11H23N3OSi/c1-11(2,3)16(4,5)15-7-6-14-9-10(12)8-13-14/h8-9H,6-7,12H2,1-5H3
• InChI Key: MVHHLXMUNONFIU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCCN1C=C(C=N1)N
• Molecular Formula: C11H23N3OSi
• Molecular Weight: 241.40 g/mol
• CAS No.: 1346672-87-4

Description

1-(2-(tert-Butyldimethylsilyloxy)ethyl)-1H-pyrazol-4-amine is a useful research compound. Its molecular formula is C11H23N3OSi and its molecular weight is 241.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 250-mL Parr reactor bottle was purged with nitrogen and charged with 10% palladium on carbon (50% wet, 150 mg dry weight) and a solution of 116a (1.11 g, 4.10 mmol) in ethanol (20 mL). The bottle was attached to a Parr hydrogenator, evacuated, charged with hydrogen gas to a pressure of 50 psi and shaken for 3 h. After this time, the hydrogen was evacuated, and nitrogen was charged into the bottle. Celite 521 (1.00 g) was added, and the mixture was filtered through a pad of Celite 521. The filter cake was washed with ethanol (2×25 mL), and the combined filtrates were concentrated to dryness under reduced pressure to afford a 100% yield of 116b (985 mg) as an orange oil: 1H NMR (500 MHz, CDCl3) d 7.18 (s, 1H), 7.11 (s, 1H), 4.09 (t, 2H, J=5.5 Hz), 3.89 (t, 2H, J=5.5 Hz), 3.25 (br s, 2H), 0.86 (s, 9H), −0.32 (s, 6H). MS (ESI+) m/z 242.2 (M+H).